![molecular formula C19H20N4O6S B2846148 4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide CAS No. 909344-74-7](/img/structure/B2846148.png)
4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide
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Description
4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H20N4O6S and its molecular weight is 432.45. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Application
A compound with a similar structure, a zinc phthalocyanine substituted with benzenesulfonamide derivative groups, shows potential for photodynamic therapy in cancer treatment. It exhibits high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield, making it a promising candidate for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activity
Compounds structurally similar to 4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide have shown interesting antimicrobial activity. A series of derivatives displayed significant activity against both Gram-positive and Gram-negative bacteria, as well as against fungi, suggesting potential in antimicrobial applications (Ghorab, Soliman, Alsaid, & Askar, 2017).
Spectroscopic and Structural Studies
Comprehensive spectroscopic and structural studies of a compound similar to the one , namely N-(4,6-dimethyl-pyrimidin-2-yl)-4-[(2-hydroxy-benzylidene)-amino]benzenesulfonamide, have been conducted. These studies included elemental analysis, FT IR, NMR, and MS, which are crucial for understanding the compound's potential applications in various fields (Mansour & Ghani, 2013).
Enzyme Inhibition and Molecular Docking Studies
New Schiff bases derived from compounds structurally related to this compound have been synthesized and evaluated for their effects on various enzyme activities. These studies included molecular docking to understand the binding interactions, suggesting potential use in pharmaceutical research (Alyar et al., 2019).
Anticancer Activity
Some derivatives of benzenesulfonamides have been evaluated for their in vitro anticancer activity against various human cancer cell lines. This indicates the potential of such compounds in the development of new anticancer drugs (Kumar et al., 2015).
properties
IUPAC Name |
4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O6S/c1-11-9-12(2)22-18(21-11)23-30(26,27)14-7-5-13(6-8-14)20-10-15-16(24)28-19(3,4)29-17(15)25/h5-10,20H,1-4H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNQGKIDGZZOFHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC=C3C(=O)OC(OC3=O)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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